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Compound of Interest

Compound Name: Hexaaquaaluminum(lll) bromate

Cat. No.: B081225

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
hexaaquaaluminum(lll) complexes as efficient and environmentally benign Lewis acid catalysts
in various organic transformations. The focus is on practical applications in synthetic chemistry,
particularly relevant to drug discovery and development, emphasizing procedural details,
guantitative data, and mechanistic insights.

Introduction to Hexaaquaaluminum(lll) Catalysis

Hexaaquaaluminum(lll) complexes, such as hexaaquaaluminum(lll) tetrafluoroborate (--
INVALID-LINK--3) and hexaaquaaluminum(lll) methanesulfonate (--INVALID-LINK--3), are
emerging as versatile, water-tolerant, and recyclable Lewis acid catalysts.[1] Their catalytic
activity stems from the high charge density of the AI’* ion, which coordinates to carbonyl
groups, activating them towards nucleophilic attack.[1] These complexes offer a safer and more
economical alternative to traditional, often hazardous, Lewis acids. This document outlines their
application in key organic reactions.

Synthesis of Hexaaquaaluminum(ilil)
Tetrafluoroborate Catalyst
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A reliable method for the preparation of --INVALID-LINK--3 involves the reaction of aluminum
triisopropoxide with tetrafluoroboric acid, providing a catalyst of high purity and activity.[2]

Experimental Workflow: Catalyst Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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